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Compound of Interest

Compound Name: 1-Docosanethiol

Cat. No.: B1347568

Disclaimer: The following information pertains to 1-Dodecanethiol (CAS No. 112-55-0), as
extensive searches for "1-Docosanethiol” did not yield a corresponding CAS number or safety
data. It is presumed that "1-Docosanethiol” was a typographical error.

This guide provides comprehensive safety and technical information for researchers, scientists,
and drug development professionals working with 1-Dodecanethiol.

Chemical Identification and Physical Properties

1-Dodecanethiol, also known as n-dodecyl mercaptan or lauryl mercaptan, is a colorless to
pale-yellow liquid with a characteristic mild, skunk-like odor.[1][2] It is immiscible with water but
miscible with various organic solvents.[3]
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Property Value Source
CAS Number 112-55-0 [11[4]15]16]
EC Number 203-984-1 [1][4]
Molecular Formula C12H26S [61[7]
Molecular Weight 202.40 g/mol [41[7]
Boiling Point 266-283 °C [4]
Melting Point -7to-9°C [8]
Density 0.845 g/mL at 25 °C [4]

Vapor Density

7 (vs air)

[4]

Flash Point

128 °C (closed cup)

[4]

Auto-ignition Temperature

230 °C

[°]

Hazard Identification and Classification

1-Dodecanethiol is classified as a hazardous substance. The following table summarizes its

GHS classification.
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Hazard Class Category Hazard Statement
H314: Causes severe skin
Skin Corrosion/Irritation 1B/1C burns and eye damage.[7][9]

[10]

Serious Eye Damage/Eye

H318: Causes serious eye

1
Irritation damage.[10]
) o H317: May cause an allergic
Skin Sensitization 1/1A ] )
skin reaction.[4][5][9][10]
H372: Causes damage to
Specific Target Organ Toxicity 1 organs (respiratory system)
(Repeated Exposure) through prolonged or repeated
exposure.[10]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment (Acute) [9]
) H410: Very toxic to aquatic life
Hazardous to the Aquatic ] ]
1 with long lasting effects.[4][5]

Environment (Chronic)

[719]

Signal Word: Danger[4][7][11]
Hazard Pictograms:

e GHSO05: Corrosion[7][9]

e GHSO07: Exclamation Mark[9]

e GHSO09: Environment[7][9]

Safety and Handling

Due to its hazardous nature, strict safety precautions must be observed when handling 1-

Dodecanethiol.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][7]
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Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and protective clothing to
prevent skin contact.[3][7] An apron may also be necessary.[3]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume
hood.[9][12] If ventilation is inadequate or there is a risk of inhalation, an approved respirator
with an appropriate filter (e.g., type ABEK) should be worn.[4][7]

Work should be conducted in a well-ventilated area with local exhaust ventilation.[3][9]

An eyewash station and safety shower should be readily available.[2]

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mist.[7]

Wash hands thoroughly after handling.[9][11]

Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[7][11]

Do not eat, drink, or smoke in work areas.[9]

First Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or stopped, provide artificial respiration. Seek immediate medical
attention.[7][13]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes. Seek immediate medical attention.[7][13]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[7][13]

¢ Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7][13]

Fire and Explosion Hazard Data

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/profile/Lipsa-Samal/post/How-stable-is-1-Dodecanethiol/attachment/5ebe605eead4db0001559a7a/AS%3A891387771895809%401589534814687/download/sc-255824.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1DODECANETHIOL-CASNO-112-55-3572C-EN.aspx
https://www.researchgate.net/profile/Lipsa-Samal/post/How-stable-is-1-Dodecanethiol/attachment/5ebe605eead4db0001559a7a/AS%3A891387771895809%401589534814687/download/sc-255824.pdf
https://www.chemos.de/import/data/msds/GB_en/112-55-0-A0011843-GB-en.pdf
https://www.echemi.com/sds/1-dodecanethiol-pid_Seven23.html
https://www.sigmaaldrich.com/US/en/product/aldrich/471364
https://www.lobachemie.com/lab-chemical-msds/MSDS-1DODECANETHIOL-CASNO-112-55-3572C-EN.aspx
https://www.researchgate.net/profile/Lipsa-Samal/post/How-stable-is-1-Dodecanethiol/attachment/5ebe605eead4db0001559a7a/AS%3A891387771895809%401589534814687/download/sc-255824.pdf
https://www.chemos.de/import/data/msds/GB_en/112-55-0-A0011843-GB-en.pdf
https://www.cdc.gov/niosh/npg/npgd0249.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-1DODECANETHIOL-CASNO-112-55-3572C-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-1DODECANETHIOL-CASNO-112-55-3572C-EN.aspx
https://www.chemos.de/import/data/msds/GB_en/112-55-0-A0011843-GB-en.pdf
https://www.chemicalbook.com/msds/1-dodecanethiol.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1DODECANETHIOL-CASNO-112-55-3572C-EN.aspx
https://www.chemicalbook.com/msds/1-dodecanethiol.pdf
https://www.chemos.de/import/data/msds/GB_en/112-55-0-A0011843-GB-en.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1DODECANETHIOL-CASNO-112-55-3572C-EN.aspx
https://pim-resources.coleparmer.com/sds/12611.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1DODECANETHIOL-CASNO-112-55-3572C-EN.aspx
https://pim-resources.coleparmer.com/sds/12611.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1DODECANETHIOL-CASNO-112-55-3572C-EN.aspx
https://pim-resources.coleparmer.com/sds/12611.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1DODECANETHIOL-CASNO-112-55-3572C-EN.aspx
https://pim-resources.coleparmer.com/sds/12611.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1-Dodecanethiol is a combustible liquid.[2]
e Suitable Extinguishing Media: Use dry chemical, foam, carbon dioxide, or water spray.[7][12]
o Unsuitable Extinguishing Media: Do not use a heavy water stream.[7]

o Hazardous Combustion Products: Burning may produce toxic gases, including sulfur oxides
and carbon oxides.[11]

Accidental Release Measures

» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment.[7]

e Environmental Precautions: Prevent entry into drains and waterways.[9]

» Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth) and place
it in a suitable container for disposal.[9]

Toxicological Information

o Acute Toxicity: The oral LD50 in mice is 4225 mg/kg.[1] An oral LD50 in rabbits is reported as
>2000 mg/kg.[11]

o Skin Corrosion/Irritation: Causes severe skin burns.[7][9]
» Serious Eye Damage/Irritation: Causes serious eye damage.[9][10]

o Respiratory or Skin Sensitization: May cause an allergic skin reaction.[9][10]

Experimental Protocols and Methodologies

Detailed experimental protocols for specific applications of 1-Dodecanethiol are not readily
available in general safety literature. The handling procedures outlined in this guide are based
on a synthesis of information from various safety data sheets. Researchers should develop
specific standard operating procedures (SOPSs) for their experimental setups, incorporating the
safety information provided herein.
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Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1-Dodecanethiol.

Safe Handling Workflow for 1-Dodecanethiol
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Caption: Logical workflow for the safe handling of 1-Dodecanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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